Cas no 1855794-73-8 (1-Oxaspiro[4.4]nonane-2-methanamine, 7-methyl-)

• Product Name: 1-Oxaspiro[4.4]nonane-2-methanamine, 7-methyl-
• CAS No: 1855794-73-8
• MF: C₁₀H₁₉NO
• MW: 169.263962984085
• MDL: MFCD30486707
• CID: 5221020
• PubChem ID: 130583676
• Update Time: 2025-07-18

1-Oxaspiro[4.4]nonane-2-methanamine, 7-methyl- Chemical and Physical Properties

Names and Identifiers

• 1-Oxaspiro[4.4]nonane-2-methanamine, 7-methyl-

• MDL： MFCD30486707
• Inchi： 1S/C10H19NO/c1-8-2-4-10(6-8)5-3-9(7-11)12-10/h8-9H,2-7,11H2,1H3
• InChI Key： OJTRWKKBMORBEP-UHFFFAOYSA-N
• SMILES： O1C2(CCC(C)C2)CCC1CN

Additional information on 1-Oxaspiro[4.4]nonane-2-methanamine, 7-methyl-

Introduction to 1-Oxaspiro[4.4]nonane-2-methanamine, 7-methyl- (CAS No. 1855794-73-8)

1-Oxaspiro[4.4]nonane-2-methanamine, 7-methyl-, identified by the Chemical Abstracts Service Number (CAS No.) 1855794-73-8, is a structurally unique compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This spirocyclic amine derivative features a complex oxaspiro framework, which makes it a promising candidate for further exploration in drug discovery and development. The compound's molecular architecture, characterized by a spirocyclic connection between an oxygen atom and a nonane ring system, introduces intriguing pharmacophoric elements that may contribute to its biological activity.

The spirocyclic nature of 1-Oxaspiro[4.4]nonane-2-methanamine, 7-methyl- is particularly noteworthy, as spiro compounds often exhibit enhanced binding affinity and selectivity due to their rigid three-dimensional structures. This rigidity can be exploited to design molecules that interact more effectively with biological targets, such as enzymes and receptors. In recent years, there has been a growing interest in spirocyclic compounds due to their potential to overcome issues associated with metabolic stability and solubility, which are common challenges in drug development.

One of the most compelling aspects of 1-Oxaspiro[4.4]nonane-2-methanamine, 7-methyl- is its structural versatility. The presence of both an amine and an ether functionality within the same molecule allows for diverse chemical modifications, enabling researchers to fine-tune its pharmacological properties. This flexibility has made it a valuable scaffold for synthesizing analogs with tailored biological activities. For instance, modifications at the 7-methyl position or other substituents can be strategically introduced to modulate receptor binding or improve pharmacokinetic profiles.

Recent studies have highlighted the potential of 1-Oxaspiro[4.4]nonane-2-methanamine, 7-methyl- in the development of novel therapeutic agents. Researchers have demonstrated its utility as a precursor in the synthesis of bioactive molecules targeting various disease pathways. For example, derivatives of this compound have shown promise in inhibiting enzymes involved in inflammatory responses and cancer progression. The oxaspiro core appears to confer unique interactions with biological targets, potentially leading to the discovery of next-generation drugs with improved efficacy and reduced side effects.

The synthesis of 1-Oxaspiro[4.4]nonane-2-methanamine, 7-methyl- presents both challenges and opportunities for synthetic chemists. The spirocyclic structure requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as transition-metal-catalyzed reactions and organometallic chemistry, have been employed to construct this complex framework efficiently. These approaches not only enhance the scalability of production but also open avenues for introducing structural diversity into the molecular library.

In addition to its pharmaceutical applications, 1-Oxaspiro[4.4]nonane-2-methanamine, 7-methyl- has potential implications in materials science and industrial chemistry. Its unique structural features make it a candidate for developing novel polymers or functional materials with specific properties. For instance, the incorporation of this compound into polymer backbones could lead to materials with enhanced thermal stability or biodegradability.

The future direction of research on 1-Oxaspiro[4.4]nonane-2-methanamine, 7-methyl- is likely to focus on expanding its chemical space through innovative synthetic strategies and exploring its biological profile in greater detail. High-throughput screening techniques combined with computational modeling will be instrumental in identifying new derivatives with enhanced therapeutic potential. Furthermore, interdisciplinary collaborations between chemists, biologists, and pharmacologists will be crucial in translating laboratory findings into clinical applications.

In conclusion,1-Oxaspiro[4.4]nonane-2-methanamine, 7-methyl-, CAS No. 1855794-73-8 represents a fascinating compound with broad applications in medicinal chemistry and beyond. Its unique structural features and synthetic accessibility make it a valuable scaffold for drug discovery efforts aimed at addressing unmet medical needs. As research continues to uncover new possibilities for this molecule, its significance in the chemical and pharmaceutical industries is expected to grow significantly.